Cas no 307511-65-5 (Ethyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate)

Ethyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate structure
307511-65-5 structure
Product Name:Ethyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
CAS No:307511-65-5
MF:C15H17NO2S
MW:275.36598277092
MDL:MFCD01917263
CID:300398
PubChem ID:727598
Update Time:2025-04-19

Ethyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
    • 3-Thiophenecarboxylicacid, 2-amino-4-(3,4-dimethylphenyl)-, ethyl ester
    • Ethyl 2-amino-4-(3,4-dimethylphenyl)-3-thiophenecarboxylate
    • SY131749
    • SCHEMBL3384989
    • Ethyl 2-amino-4-(3,4-dimethylphenyl)-3-thiophenecarboxylate, AldrichCPR
    • F0745-0182
    • 307511-65-5
    • EN300-07883
    • 3-Thiophenecarboxylic acid, 2-amino-4-(3,4-dimethylphenyl)-, ethyl ester
    • SB67076
    • AS-73004
    • MFCD01917263
    • Z56883512
    • Oprea1_218304
    • AKOS000266901
    • SR-01000323391-1
    • ethyl 2-amino-4-(3,4-dimethyl phenyl)thiophene-3-carboxylate
    • DTXSID40352479
    • SR-01000323391
    • FT-0705910
    • DB-029156
    • BBL016613
    • ALBB-001704
    • STK424899
    • G30678
    • MDL： MFCD01917263
    • Inchi： 1S/C15H17NO2S/c1-4-18-15(17)13-12(8-19-14(13)16)11-6-5-9(2)10(3)7-11/h5-8H,4,16H2,1-3H3
    • InChI Key： KLIHUUITIBDJMQ-UHFFFAOYSA-N
    • SMILES： S1C(=C(C(=O)OCC)C(=C1)C1=CC=C(C)C(C)=C1)N

Computed Properties

  • Exact Mass: 275.09800
  • Monoisotopic Mass: 275.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.179
  • Melting Point: 80-83℃
  • Boiling Point: 411.5°C at 760 mmHg
  • Flash Point: 202.6°C
  • Refractive Index: 1.596
  • PSA: 80.56000
  • LogP: 4.37200

Ethyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Ethyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate Pricemore >>

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AB355652-5 g
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AB355652-10 g
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